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Compound of Interest

Compound Name: L-3-Chlorophenylglycine

CAS No.: 119565-00-3

Cat. No.: B048339

Get Quote

An In-depth Technical Guide for Scientists and Drug Development Professionals

Introduction: The Significance of L-3-
Chlorophenylglycine in Modern Research
L-3-Chlorophenylglycine, specifically the L-enantiomer ((S)-2-amino-2-(3-chlorophenyl)acetic

acid), is a non-proteinogenic amino acid that has garnered significant attention within the

scientific community. Its unique structural properties make it a valuable tool in neuroscience

research and a versatile chiral building block in asymmetric synthesis. This guide serves as a

comprehensive technical resource for researchers, scientists, and drug development

professionals, providing in-depth information on sourcing, quality assessment, handling, and

key applications of this important compound.

With the CAS number 119565-00-3, L-3-Chlorophenylglycine is distinguished by a chlorine

atom at the meta position of the phenyl ring. This substitution critically influences its biological

activity, particularly its interaction with metabotropic glutamate receptors (mGluRs), which are

pivotal in modulating synaptic plasticity and neuronal excitability. Understanding the nuances of

this compound is essential for its effective application in the laboratory.
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Part 1: Sourcing High-Quality L-3-
Chlorophenylglycine: A Comparative Analysis of
Commercial Suppliers
The reliability of experimental data is fundamentally linked to the quality of the starting

materials. For researchers working with L-3-Chlorophenylglycine, selecting a reputable

supplier is a critical first step. Research-grade material is typically characterized by high

chemical and enantiomeric purity. Below is a comparative overview of several commercial

suppliers offering research-grade L-3-Chlorophenylglycine.

Supplier Product Name CAS Number
Purity
Specification

Available
Quantities

AA Blocks

(S)-2-Amino-2-

(3-

chlorophenyl)ace

tic acid

119565-00-3 97%
100mg, 250mg,

1g

A2B Chem

(S)-2-Amino-2-

(3-

chlorophenyl)ace

tic acid

119565-00-3 Not specified Custom

BLDpharm

(S)-2-Amino-2-

(3-

chlorophenyl)ace

tic acid

119565-00-3 Not specified Custom

CymitQuimica

(distributor for

Apollo Scientific)

(2S)-2-Amino-2-

(3-

chlorophenyl)ace

tic acid

119565-00-3 97% 1g

Fluorochem

L-3-

Chlorophenylglyc

ine

119565-00-3 97% Custom
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Note: Purity specifications and available quantities are subject to change. Researchers should

always consult the supplier's most recent product data sheets.

Part 2: Quality Assessment and Verification:
Ensuring Experimental Integrity
Upon receiving a shipment of L-3-Chlorophenylglycine, it is imperative to conduct a thorough

quality assessment to validate its identity and purity. This self-validating step is crucial for the

reproducibility and reliability of experimental results.

The Certificate of Analysis (CoA): A Critical First Look
The Certificate of Analysis (CoA) provided by the supplier is the primary document detailing the

quality control testing performed on a specific batch of the compound. A comprehensive CoA

for research-grade L-3-Chlorophenylglycine should include the following information:

Identity Confirmation: Typically verified by techniques such as ¹H NMR and Mass

Spectrometry (MS) to confirm the chemical structure.

Chemical Purity: Usually determined by High-Performance Liquid Chromatography (HPLC),

which should indicate a purity of ≥97% for research-grade material.

Enantiomeric Purity (e.e.): This is a critical parameter for chiral compounds. It is determined

by chiral HPLC and should ideally be ≥98% for the L-enantiomer.

Physical Properties: Appearance (e.g., white to off-white solid), melting point, and solubility.

Residual Solvents: Analysis by Gas Chromatography (GC) to ensure that residual solvents

from the synthesis process are below acceptable limits.

Water Content: Determined by Karl Fischer titration.

Independent Verification: In-Lab Quality Control
Protocols
For critical applications, independent verification of the compound's identity and purity is

recommended.
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Step-by-Step Protocol for Identity and Purity Verification:

Sample Preparation:

Accurately weigh a small amount of the L-3-Chlorophenylglycine powder.

Dissolve the powder in a suitable solvent. For HPLC analysis, a common mobile phase

component such as a buffered aqueous solution or methanol is often appropriate. For

NMR, a deuterated solvent like Deuterium Oxide (D₂O) with a small amount of acid or

base to aid dissolution may be used.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity:

Column: A C18 reversed-phase column is typically suitable.

Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and

an organic solvent (e.g., acetonitrile or methanol) is commonly used.

Detection: UV detection at a wavelength where the phenyl ring absorbs (e.g., ~220 nm).

Analysis: The resulting chromatogram should show a single major peak corresponding to

L-3-Chlorophenylglycine, with any impurity peaks being minimal.

Chiral HPLC for Enantiomeric Purity:

Column: A specialized chiral stationary phase (CSP) is required. Polysaccharide-based

columns (e.g., Chiralpak series) are often effective for separating amino acid enantiomers.

Mobile Phase: The mobile phase will be highly dependent on the chosen chiral column

and may consist of a mixture of alkanes (e.g., hexane) and an alcohol (e.g., isopropanol),

often with an acidic or basic additive.

Analysis: The chromatogram should ideally show a single peak for the L-enantiomer, with

the peak for the D-enantiomer being absent or below the limit of detection.

¹H NMR Spectroscopy for Structural Confirmation:

Solvent: D₂O or DMSO-d₆.
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Analysis: The resulting spectrum should be consistent with the known structure of L-3-
Chlorophenylglycine, showing characteristic peaks for the aromatic protons and the

alpha-hydrogen.

Mass Spectrometry (MS) for Molecular Weight Verification:

Technique: Electrospray ionization (ESI) is commonly used.

Analysis: The mass spectrum should show a prominent ion corresponding to the

protonated molecule [M+H]⁺ at m/z ≈ 186.03.

Part 3: Handling, Storage, and Solution Preparation
Proper handling and storage are essential to maintain the integrity of L-3-
Chlorophenylglycine.

Storage: The compound should be stored in a tightly sealed container in a cool, dry, and dark

place. For long-term storage, refrigeration at 2-8°C or freezing at -20°C is recommended.

Handling: As with any chemical, appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn. Handle the powder in a well-

ventilated area or a fume hood to avoid inhalation.

Protocol for Preparing a Stock Solution
The solubility of L-3-Chlorophenylglycine can be limited in neutral aqueous solutions.

Weighing: Accurately weigh the desired amount of L-3-Chlorophenylglycine powder.

Initial Dissolution: Add a small amount of a suitable solvent. For aqueous solutions, initial

dissolution in a small volume of 1N NaOH or 1N HCl can aid solubility.

Dilution and pH Adjustment:

Gradually add the desired aqueous buffer (e.g., PBS or HEPES) to the desired final

volume.
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Adjust the pH of the final solution to the desired physiological range (typically 7.2-7.4)

using small additions of dilute HCl or NaOH while monitoring with a calibrated pH meter.

Sterilization: For cell culture experiments, sterile filter the final solution through a 0.22 µm

filter.

Storage of Stock Solutions: Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles and store at -20°C or -80°C.

Part 4: Mechanism of Action and Key Research
Applications
The primary utility of L-3-Chlorophenylglycine in research stems from its activity at

metabotropic glutamate receptors (mGluRs).

Interaction with Metabotropic Glutamate Receptors
L-3-Chlorophenylglycine is known to interact with Group I mGluRs (mGlu1 and mGlu5). Its

precise action can be complex and may depend on the specific receptor subtype and

experimental system. It is often described as a weak or partial agonist at these receptors. The

modulation of mGluRs is a key area of research for a variety of neurological and psychiatric

disorders.

L-3-Chlorophenylglycine

Metabotropic
Glutamate Receptor

(Group I)
Gq/11 Protein

Activates Phospholipase C
(PLC)

Activates
PIP2

Hydrolyzes IP3

DAG

Ca²⁺ Release
from ER

PKC Activation
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Click to download full resolution via product page

Simplified signaling pathway of Group I metabotropic glutamate receptors.

Applications in Neuroscience Research
Schizophrenia Research: The glutamatergic hypothesis of schizophrenia suggests that

dysfunction of glutamate receptors, including mGluRs, contributes to the pathophysiology of

the disease. L-3-Chlorophenylglycine and related compounds are used as

pharmacological tools to probe the role of mGluRs in animal models of schizophrenia and to

evaluate the therapeutic potential of targeting these receptors.

Synaptic Plasticity Studies: As modulators of mGluRs, these compounds are employed to

investigate the mechanisms of long-term potentiation (LTP) and long-term depression (LTD),

cellular processes that are fundamental to learning and memory.

Drug Discovery: L-3-Chlorophenylglycine serves as a lead compound or a reference

compound in the development of more potent and selective ligands for mGluRs for the

potential treatment of various central nervous system disorders.

Role as a Chiral Building Block
In organic synthesis, the defined stereochemistry of L-3-Chlorophenylglycine makes it a

valuable starting material for the asymmetric synthesis of more complex molecules, including

pharmaceutical intermediates and other biologically active compounds. Its incorporation can

introduce a specific stereocenter, which is often crucial for the desired biological activity of the

final product.
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L-3-Chlorophenylglycine
(Defined Stereocenter)
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Generalized workflow for using L-3-Chlorophenylglycine in chiral synthesis.

Conclusion
L-3-Chlorophenylglycine is a powerful and versatile tool for researchers in both the life

sciences and chemical sciences. Its role as a modulator of metabotropic glutamate receptors

provides a valuable avenue for investigating the complexities of synaptic transmission and

exploring novel therapeutic strategies for neurological and psychiatric disorders. Furthermore,

its utility as a chiral building block underscores its importance in the synthesis of

enantiomerically pure compounds. By understanding the critical aspects of sourcing, quality
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control, and proper handling, researchers can confidently and effectively utilize L-3-
Chlorophenylglycine to advance their scientific endeavors.

References
Due to the nature of this guide, which synthesizes information from various commercial and

technical sources, a formal, citable reference list in the traditional academic sense is not

applicable. The information presented is a compilation of data from supplier websites, technical

data sheets, and general scientific knowledge. Researchers are encouraged to consult the

specific documentation provided by their chosen supplier for detailed, batch-specific

information and to refer to peer-reviewed scientific literature for in-depth experimental protocols

and applications.

To cite this document: BenchChem. [A Researcher's Comprehensive Guide to Research-
Grade L-3-Chlorophenylglycine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048339/docs#a-researcher-s-comprehensive-guide-
to-research-grade-l-3-chlorophenylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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